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Compound of Interest

Compound Name: Iminoacetate

Cat. No.: B1260909 Get Quote

An important note on nomenclature: The term "iminoacetate" can be ambiguous. This guide

focuses on iminodiacetic acid (IDA), a well-characterized and widely used compound. IDA is a

dicarboxylic acid amine, where the nitrogen atom forms a secondary amino group, not an imino

group as the name might suggest.[1] Another less common compound, 2-iminoacetate,

possesses a distinct chemical structure. Given its prevalence and significance, this document is

dedicated to iminodiacetic acid.

Iminodiacetic acid (IDA), with the chemical formula HN(CH₂CO₂H)₂, is a white, crystalline

organic compound.[1] It is structurally an amino dicarboxylic acid, specifically a derivative of

glycine where a hydrogen on the nitrogen is replaced by a carboxymethyl group.[2] First

introduced as a chelating agent in the 1950s, IDA has since become a crucial molecule in

various scientific and industrial applications.[1]

Core Chemical Structure and Properties
Iminodiacetic acid is a non-proteinogenic alpha-amino acid.[2] The molecule features a central

secondary amine nitrogen atom bonded to two methylene groups, each of which is attached to

a carboxylic acid functional group. This structure allows the iminodiacetate dianion to act as a

tridentate ligand, forming stable complexes with metal ions through two five-membered chelate

rings.[3][4]
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A summary of the key quantitative properties of iminodiacetic acid is presented in the table

below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C₄H₇NO₄ [2][5][6]

Molar Mass 133.10 g/mol [2][7]

Appearance
White to light brown crystalline

solid
[2][3]

Melting Point 243-247.5 °C (decomposes) [2][5][8][9]

Water Solubility 2.43 g/100 mL at 5 °C [2][5][7]

pKa₁ 2.98 [2][7]

pKa₂ 9.89 [2][7]

Density 1.436 g/cm³ [3]

LogP -3.3 [2]

CAS Number 142-73-4 [2][3][6]

Experimental Protocols
Synthesis of Iminodiacetic Acid from Diethanolamine
This protocol describes the synthesis of iminodiacetic acid via the catalytic dehydrogenation of

diethanolamine.

Materials:

Diethanolamine

Sodium hydroxide

Deionized water

Catalyst (e.g., copper-based)
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High-pressure reactor

Nitrogen gas

Procedure:

To a high-pressure reactor, add 10 g of diethanolamine, 2 g of catalyst, and a solution of 8.5

g of sodium hydroxide in 80 mL of deionized water.

Seal the reactor and ensure it is airtight.

Purge the reactor with nitrogen gas 5-6 times to remove any residual air.

Pressurize the reactor to 1 MPa with nitrogen.

Increase the temperature to 160 °C at a heating rate of 4 °C/min while stirring at 400 rpm.

Monitor the reaction progress by measuring the volume of hydrogen gas evolved.

If the pressure inside the reactor exceeds 1.5 MPa, carefully vent the exhaust valve until the

pressure drops back to 1 MPa.

The reaction is considered complete when there is no change in pressure for 20 minutes.

After completion, cool the reactor to room temperature and carefully depressurize.

The product, iminodiacetic acid, can be analyzed and purified from the resulting solution

using techniques like liquid chromatography.

Analysis of Iminodiacetic Acid by HPLC
This protocol outlines a method for the quantitative analysis of iminodiacetic acid using High-

Performance Liquid Chromatography (HPLC) with pre-column derivatization.

Materials:

Iminodiacetic acid sample

p-toluenesulfonyl chloride (PTSC) derivatization reagent
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Alkaline buffer (pH 11)

HPLC system with a UV detector

VP-ODS column (200 mm x 4.6 mm, 5 µm)

Mobile phase: 0.03 mol/L ammonium acetate (pH 5.5) and acetonitrile (87:13, v/v)

Procedure:

Derivatization: Mix the iminodiacetic acid sample with the PTSC derivatization reagent in an

alkaline buffer (pH 11).

Incubate the mixture at 45 °C for 15 minutes to allow the derivatization reaction to complete.

HPLC Analysis:

Inject the derivatized sample into the HPLC system.

Perform isocratic elution with the mobile phase at a flow rate of 1 mL/min.

Detect the derivatized iminodiacetic acid at a wavelength of 235 nm.

Quantify the iminodiacetic acid concentration by comparing the peak area to a standard

curve prepared with known concentrations of IDA.

Signaling Pathways and Industrial Processes
Iminodiacetic acid is a key intermediate in the industrial synthesis of the widely used herbicide,

glyphosate.[1][10] The process involves the reaction of iminodiacetic acid with formaldehyde

and a phosphorus source.
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Iminodiacetic Acid
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Industrial Synthesis of Glyphosate from Iminodiacetic Acid.

Iminodiacetic acid also plays a significant role in coordination chemistry as a chelating agent

for various metal ions.[2][11][12] The tridentate nature of the iminodiacetate anion allows it to

form stable complexes with divalent and trivalent metal cations. This property is exploited in

various applications, including the removal of heavy metals from water and in medical imaging.

[4][11][13]
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Chelation of a Metal Ion by Iminodiacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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